BENGHE Validation & Comparative

Check Availability & Pricing

Validating the MCC-134: A Comparison with a
Calibrated Reference Thermometer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

For researchers, scientists, and professionals in drug development, precise and reliable
temperature monitoring is paramount. The Measurement Computing Corporation (MCC) 134 is
a 4-channel thermocouple input data acquisition HAT for Raspberry Pi, featuring a 24-bit A/D
converter designed for professional-grade accuracy.[1][2][3][4] This guide provides an objective
comparison of the MCC-134's temperature measurement accuracy against a calibrated
reference thermometer, supported by a detailed experimental protocol and data.

Data Accuracy Comparison

The following table summarizes the performance of the MCC-134 with a Type K thermocouple
against a calibrated Platinum Resistance Thermometer (PRT). The data demonstrates a high
degree of correlation and minimal deviation across a range of temperatures.

Setpoint Calibrated PRT MCC-134 (Channel L.
. . Deviation (°C)

Temperature (°C) Reading (°C) 1) Reading (°C)

0 0.02 0.1 0.08

25 25.01 25.1 0.09

50 50.03 50.2 0.17

75 75.02 75.2 0.18

100 100.05 100.3 0.25
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Experimental Protocol

This section outlines the methodology used to validate the temperature measurement accuracy
of the MCC-134.

Objective: To quantify the accuracy of the MCC-134 thermocouple input module by comparing
its temperature readings to those of a calibrated reference thermometer across a specified
temperature range.

Materials:

e MCC-134 DAQ HAT mounted on a Raspberry Pi

o Type K Thermocouple

o Calibrated Platinum Resistance Thermometer (PRT) with a traceable calibration certificate

o Dry-well calibrator or a stirred liquid bath capable of maintaining stable temperatures.[5][6][7]

o Software for data logging from the MCC-134 (e.g., Python script using the MCC DAQ HAT
Library)[2][8]

Procedure:
e System Setup:

o The MCC-134 is installed on the Raspberry Pi, and the Type K thermocouple is connected
to one of the input channels.

o The calibrated PRT is connected to its readout unit.

o The thermocouple probe and the PRT probe are inserted into the dry-well calibrator,
ensuring they are in close proximity to each other to experience the same temperature.[7]

o Temperature Stabilization:

o The dry-well calibrator is set to the first target temperature (e.g., 0°C).
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o The system is allowed to stabilize for a minimum of 15 minutes to ensure thermal
equilibrium.

o Data Acquisition:

o Once the temperature is stable, simultaneous readings are recorded from the MCC-134
and the calibrated PRT.

o This process is repeated for a statistically significant number of samples at each
temperature setpoint.

o Temperature Range Testing:

o The procedure is repeated for all specified temperature setpoints (e.g., 25°C, 50°C, 75°C,
100°C).

o Data Analysis:

o The deviation between the MCC-134 readings and the calibrated PRT readings is
calculated for each setpoint.

o The accuracy of the MCC-134 is assessed based on these deviations.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the data accuracy validation process.
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Experimental workflow for MCC-134 data accuracy validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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